Cas no 138517-61-0 ((1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl))

(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) is a chiral bidentate ligand featuring both phosphine and amide donor groups, derived from a trans-1,2-diaminocyclohexane backbone. Its rigid cyclohexyl framework and electron-rich diphenylphosphine substituents enhance stereoselectivity in asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as hydrogenations and cross-couplings. The ligand’s modular design allows for fine-tuning of steric and electronic properties, improving enantioselectivity and reaction efficiency. Its air-stable nature and compatibility with various metal centers (e.g., Rh, Pd, Ru) make it a versatile tool in synthetic organic chemistry. The (R,R) configuration ensures high enantiocontrol, making it valuable for producing chiral intermediates in pharmaceuticals and fine chemicals.
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) structure
138517-61-0 structure
Product Name:(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl)
CAS No:138517-61-0
MF:C44H40N2O2P2
MW:690.748132705688
MDL:MFCD01631273
CID:819919
PubChem ID:329761529
Update Time:2025-05-28

(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-( )-1,2-Diaminocyclohexane-N,N'-bis(2'-di-phenylphoshinobenzoyl)
    • (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl)
    • (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl),  (R,R)-DACH-Phenyl Trost Ligand
    • (R,R)-DACH-phenyl Trost ligand
    • 2-diphenylphosphanyl-N-[(1R,2R)-2-[(2-diphenylphosphanylbenzoyl)amino]cyclohexyl]benzamide
    • Benzamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
    • (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N-bis(2-diphenylphosphinobenzoyl)
    • UNII-M4RRX95R5F
    • (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-di-phenylphoshinobenzoyl)
    • Trost ligand
    • Benzamide, N,N-1,2-cyclohexanediylbis(2-(diphenylphosphino)-, (1R-trans)-
    • GEO-03758
    • 138517-61-0
    • (R,R)-DACH-phenyl Trost ligand, 95%
    • (1R,2R)-1,2-Bis((2-(diphenylphosphanyl)benzoyl)amino)cyclohexane
    • DTXSID80894121
    • F31128
    • AS-72512
    • SCHEMBL2252584
    • CS-W014410
    • MFCD01631273
    • 2-(DIPHENYLPHOSPHANYL)-N-[(1R,2R)-2-[2-(DIPHENYLPHOSPHANYL)BENZAMIDO]CYCLOHEXYL]BENZAMIDE
    • (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N/'-BIS(2/'-DIPHENYLPHOSPHINOBENZOYL)
    • Benzamide, N,N-(1R,2R)-1,2-cyclohexanediylbis(2-(diphenylphosphino)-
    • (R,R)-Trost ligand
    • N,N'-((1R,2R)-cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)benzamide)
    • (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINOBENZOYL)
    • AKOS015917837
    • M4RRX95R5F
    • N,N-(1R,2R)-1,2-Cyclohexanediylbis(2-(diphenylphosphino)benzamide)
    • (1R,2R)-N,N-Bis(O-(diphenylphosphino)benzoyl)cyclohexane-1,2-diamine
    • (1R,2R)-1,2-Bis((2-(diphenylphosphino)benzoyl)amino)cyclohexane
    • (R)-Trost ligand
    • Trost ligand, (R,R)-
    • J-007150
    • (R,R)-Dach-phenyltrostligand
    • (R,R)-Dppba
    • DTXCID301324240
    • MDL: MFCD01631273
    • Inchi: 1S/C44H40N2O2P2/c47-43(37-27-13-17-31-41(37)49(33-19-5-1-6-20-33)34-21-7-2-8-22-34)45-39-29-15-16-30-40(39)46-44(48)38-28-14-18-32-42(38)50(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-14,17-28,31-32,39-40H,15-16,29-30H2,(H,45,47)(H,46,48)/t39-,40-/m1/s1
    • InChI Key: AXMSEDAJMGFTLR-XRSDMRJBSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C(N[C@@H]1CCCC[C@H]1NC(C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 690.25700
  • Monoisotopic Mass: 690.25650252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 12
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 136-142 °C
  • Boiling Point: 817.0±65.0 °C at 760 mmHg
  • Flash Point: 447.9±34.3 °C
  • PSA: 85.38000
  • LogP: 7.45580
  • Sensitiveness: Pneumatic operation and storage
  • Specific Rotation: +130° (c 1.0, methanol)
  • Optical Activity: [α]20/D +131°, c = 1 in methanol
  • Solubility: Not determined
  • Vapor Pressure: No data available

(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Security Information

(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Pricemore >>

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(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Production Method

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